Cas no 174709-23-0 (7-amino-6-bromo-8-nitroquinazolin-4(3H)-one)

• Product Name: 7-amino-6-bromo-8-nitroquinazolin-4(3H)-one
• CAS No: 174709-23-0
• MF: C₈H₅BrN₄O₃
• MW: 285.054300069809
• CID: 2923609
• Update Time: 2023-08-10

7-amino-6-bromo-8-nitroquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-6-bromo-8-nitroquinazolin-4(3H)-one

• Inchi： 1S/C8H5BrN4O3/c9-4-1-3-6(11-2-12-8(3)14)7(5(4)10)13(15)16/h1-2H,10H2,(H,11,12,14)
• InChI Key： OWBVSRINCQRZBD-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(NC=NC=2C(=C1N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 356
• XLogP3: 1.1
• Topological Polar Surface Area: 113